![molecular formula C17H17ClN6 B6443009 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine CAS No. 2640867-09-8](/img/structure/B6443009.png)
4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine, also known as 4CPIP, is a synthetic compound belonging to the class of piperazine derivatives. It is a highly water-soluble compound with a wide range of potential applications. 4CPIP has been studied for its ability to act as an inhibitor of enzymes, as well as for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine is not yet fully understood. However, it is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the enzyme from performing its normal function. This inhibition can lead to a decrease in the activity of the enzyme, which can have therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine are not yet fully understood. However, it has been shown to have an inhibitory effect on the activity of enzymes, such as tyrosinase and acetylcholinesterase. It has also been shown to have an anti-inflammatory effect and has been studied for its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine is a highly water-soluble compound, which makes it ideal for use in laboratory experiments. It is also relatively inexpensive to synthesize and can be easily stored at room temperature. However, the exact mechanism of action of 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine is not yet fully understood and there is still much research to be done in order to fully understand its effects.
Future Directions
There are a number of potential future directions for 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine research. These include further studies into its mechanism of action, its potential therapeutic applications, and its ability to act as an inhibitor of enzymes. Additionally, further research could be conducted into its ability to act as an anti-inflammatory agent and its potential use in the treatment of cancer. Finally, further research could be conducted into its potential use as a drug delivery system and its ability to target specific cells and tissues.
Synthesis Methods
4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine can be synthesized from piperazine and chlorobenzene derivatives. The synthesis process involves the reaction of piperazine with a chlorobenzene derivative in the presence of a base, such as sodium hydroxide, in an aqueous solution. The reaction is then followed by the addition of an imidazole derivative and the reaction is allowed to proceed to completion. The yield of 4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine is typically around 95%.
Scientific Research Applications
4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine has been studied for its ability to act as an inhibitor of enzymes, such as tyrosinase and acetylcholinesterase. It has also been studied for its potential therapeutic applications, such as the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, and for its potential use in the treatment of cancer.
properties
IUPAC Name |
4-[4-(3-chlorophenyl)piperazin-1-yl]-6-imidazol-1-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN6/c18-14-2-1-3-15(10-14)22-6-8-23(9-7-22)16-11-17(21-12-20-16)24-5-4-19-13-24/h1-5,10-13H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTYJYLGEXHCLIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C3=NC=NC(=C3)N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(3-chlorophenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.